Cas no 859915-28-9 (N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride)

• Product Name: N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride
• CAS No: 859915-28-9
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 1843182
• PubChem ID: 7162039
• Update Time: 2025-10-31

N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-[4-(1-piperidinylmethyl)phenyl]methanamine
• CS-0117092
• methyl({4-[(piperidin-1-yl)methyl]phenyl}methyl)amine
• Methyl-(4-piperidin-1-ylmethyl-benzyl)-amine
• N-methyl-1-[4-(piperidin-1-ylmethyl)phenyl]methanamine
• N-Methyl-1-(4-(piperidin-1-ylmethyl)phenyl)methanamine
• ALBB-015131
• methyl[4-(piperidin-1-ylmethyl)benzyl]amine dihydrochloride
• N-Methyl-n-[4-(piperidin-1-ylmethyl)benzyl]amine
• 859915-28-9
• SCHEMBL21730465
• AKOS000365184
• N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride

• MDL： MFCD08060622
• Inchi： 1S/C14H22N2/c1-15-11-13-5-7-14(8-6-13)12-16-9-3-2-4-10-16/h5-8,15H,2-4,9-12H2,1H3
• InChI Key： VUAOEKGFLXNSAA-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(CNC)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride

Recent Advances in the Study of N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride (CAS: 859915-28-9)

N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride (CAS: 859915-28-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of research involving this compound is its role as a modulator of neurotransmitter systems. Preliminary findings suggest that it may interact with specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The compound's structural features, including the piperidine and benzylamine moieties, are believed to contribute to its binding affinity and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and optimization of N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride. The study highlighted the importance of stereochemistry and functional group modifications in enhancing the compound's bioavailability and metabolic stability. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to characterize the compound and confirm its purity.

Another significant development is the exploration of this compound's potential as an anticancer agent. In vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of cell signaling pathways. These findings are particularly promising for the development of targeted therapies with reduced side effects compared to conventional chemotherapy.

Despite these advancements, challenges remain in the clinical translation of N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, N-Methyl-N-4-(piperidin-1-ylmethyl)benzylamine Dihydrochloride (CAS: 859915-28-9) represents a promising candidate for further research in drug discovery and development. Its versatile pharmacological properties and potential applications in neurology and oncology make it a compound of great interest to the scientific community. Continued investigation into its mechanisms of action and optimization of its chemical properties will be crucial for unlocking its full therapeutic potential.